Cas no 726200-29-9 (3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-b,e1,4diazepin-1-one)

3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-b,e1,4diazepin-1-one structure
726200-29-9 structure
Product Name:3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-b,e1,4diazepin-1-one
CAS No:726200-29-9
MF:C19H16N2O
MW:288.343144416809
MDL:MFCD06192264
CID:3093348
PubChem ID:2981258
Update Time:2025-04-21

3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-b,e1,4diazepin-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-[b,e][1,4]diazepin-1-one
    • 3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
    • AKOS003748565
    • 1H-dibenzo[b,e][1,4]diazepin-1-one, 2,3,4,5-tetrahydro-3-phenyl-
    • 3-phenyl-3,4-dihydro-2H-dibenzo[b,e][1,4]diazepin-1-ol
    • CHEMBL1533799
    • SR-01000299451
    • AKOS005696694
    • SMR000296725
    • ChemDiv3_014950
    • ALBB-016961
    • 9-phenyl-8,9,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
    • LS-05369
    • AB01298846-03
    • MFCD06192264
    • CCG-122210
    • HMS1515H12
    • H31830
    • AB01298846-01
    • 726200-29-9
    • NCGC00299552-01
    • 14-PHENYL-2,9-DIAZATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3(8),4,6,9-PENTAEN-12-ONE
    • STL042991
    • MLS000679861
    • SR-01000299451-1
    • HMS2771J24
    • 14-phenyl-2,9-diazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,9-pentaen-12-one
    • 3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-b,e1,4diazepin-1-one
    • MDL: MFCD06192264
    • Inchi: 1S/C19H16N2O/c22-19-11-14(13-6-2-1-3-7-13)10-18-15(19)12-20-16-8-4-5-9-17(16)21-18/h1-9,12,14,21H,10-11H2
    • InChI Key: AVZHPRSGDWHVBF-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NC3C=CC=CC=3NC=2CC(C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 288.126263138Da
  • Monoisotopic Mass: 288.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 41.5Ų

3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-b,e1,4diazepin-1-one Security Information

  • HazardClass:IRRITANT

3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-b,e1,4diazepin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P057600-250mg
3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-[b,e][1,4]diazepin-1-one
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TRC
P057600-500mg
3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-[b,e][1,4]diazepin-1-one
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P057600-1000mg
3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo-[b,e][1,4]diazepin-1-one
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abcr
AB410079-500 mg
3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
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€195.40 2023-02-19
abcr
AB410079-1 g
3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
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€239.00 2023-07-19
abcr
AB410079-500mg
3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one; .
726200-29-9
500mg
€205.00 2025-04-16
abcr
AB410079-1g
3-Phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one; .
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A2B Chem LLC
AU95117-500mg
3-Phenyl-2,3,4,5-tetrahydro-1h-dibenzo[b,e][1,4]diazepin-1-one
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